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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and biological properties of

Chlorophyll b, a vital photosynthetic pigment. The document details its chemical structure,

quantitative characteristics, established experimental protocols for its study, and its

fundamental role in the light-harvesting processes of photosynthesis.

Chemical Structure and Identification
Chlorophyll b is a green photosynthetic pigment with the chemical formula C55H70MgN4O6.[1]

Structurally, it is a chlorin derivative, which consists of a porphyrin ring with a central

magnesium ion.[2] The defining feature of Chlorophyll b that distinguishes it from the more

abundant Chlorophyll a is the presence of a formyl group (-CHO) at the C-7 position of the

porphyrin ring, in place of a methyl group (-CH3).[2][3] This seemingly minor substitution has a

significant impact on its light absorption properties. The molecule also possesses a long

hydrophobic phytol tail, which anchors it within the thylakoid membranes of chloroplasts.[3]

The IUPAC name for Chlorophyll b is Magnesium [methyl (3S,4S,21R)-14-ethyl-13-formyl-

4,8,18-trimethyl-20-oxo-3-(3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-
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enoxy]propyl)-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.1⁵,⁸.1¹⁰,¹³.1¹⁵,¹⁸.0²,⁶]hexacosa-

1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate].

Quantitative Data
A summary of the key quantitative data for Chlorophyll b is presented in the table below for

easy reference and comparison.

Property Value Solvent/Conditions

Molecular Formula C55H70MgN4O6 -

Molar Mass 907.49 g/mol -

Appearance Green solid -

Solubility
Insoluble in water; Soluble in

ethanol, ether, acetone
-

Melting Point ~125 °C (257 °F; 398 K) -

Absorption Maxima 456.9 nm, 596.7 nm, 645.5 nm 100% Acetone

455 nm, 595 nm, 644 nm Diethyl ether

464 nm, 649 nm Ethanol

Molar Extinction Coefficient (ε)
46.61 x 10³ L mol⁻¹ cm⁻¹ at

646.8 nm
90% Acetone

56.26 x 10³ L mol⁻¹ cm⁻¹ at

643.3 nm
Diethyl ether

~45,000 L mol⁻¹ cm⁻¹ at 453

nm
Ethanol

~22,000 L mol⁻¹ cm⁻¹ at 642

nm
Ethanol

Experimental Protocols
Extraction of Chlorophyll b from Plant Tissue
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This protocol outlines a standard method for the extraction of chlorophylls from fresh plant

leaves.[4][5]

Materials:

Fresh leaf tissue (e.g., spinach)

80% aqueous acetone (v/v)

Mortar and pestle

Quartz sand (optional, as an abrasive)

Centrifuge and centrifuge tubes

Volumetric flask

Spectrophotometer

Procedure:

Weigh approximately 0.1 g of fresh leaf tissue.

Place the leaf tissue in a chilled mortar and add a small amount of quartz sand.

Add 2-3 mL of 80% acetone to the mortar.

Grind the tissue thoroughly with the pestle until a homogenous green slurry is formed.

Transfer the slurry to a centrifuge tube.

Rinse the mortar and pestle with a small volume of 80% acetone and add the rinsing to the

centrifuge tube.

Centrifuge the extract at 5000 rpm for 5 minutes.

Carefully decant the supernatant into a volumetric flask.

Resuspend the pellet in 2-3 mL of 80% acetone and centrifuge again.
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Repeat the supernatant collection until the pellet is colorless.

Bring the final volume in the volumetric flask to a known volume (e.g., 10 mL or 25 mL) with

80% acetone.

The extract is now ready for spectrophotometric analysis. All steps should be performed in

dim light to prevent chlorophyll degradation.[6]

Quantification of Chlorophyll b by UV-Vis
Spectrophotometry
The concentration of Chlorophyll b in the extract can be determined using a spectrophotometer

and Arnon's equations.[4][5]

Procedure:

Calibrate the spectrophotometer with 80% acetone as a blank.

Measure the absorbance of the chlorophyll extract at 645 nm and 663 nm.

Calculate the concentration of Chlorophyll b using the following equation: Chlorophyll b

(mg/L) = 22.9 * A645 - 4.68 * A663[4]

The concentration of Chlorophyll a can also be calculated for reference: Chlorophyll a (mg/L)

= 12.7 * A663 - 2.69 * A645[4]

The total chlorophyll concentration can be determined by summing the concentrations of

Chlorophyll a and Chlorophyll b.

Signaling Pathways and Biological Role
Chlorophyll b functions as an accessory pigment in the light-harvesting complexes (LHCs) of

photosystems I and II in plants and green algae.[1][3] It absorbs light energy at wavelengths

where Chlorophyll a is less efficient, primarily in the blue-violet region of the spectrum, and

transfers this energy to Chlorophyll a.[1] This process, known as Förster resonance energy

transfer (FRET), broadens the absorption spectrum for photosynthesis.[7] The captured light
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energy is then funneled to the reaction center of the photosystem, initiating the process of

charge separation and the subsequent electron transport chain.[7][8]

The following diagram illustrates the workflow of light energy absorption and transfer involving

Chlorophyll b within a light-harvesting complex.
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Caption: Workflow of light energy transfer in a photosystem.

This diagram depicts the initial steps of photosynthesis where light energy is captured by

accessory pigments like Chlorophyll b and carotenoids, transferred to Chlorophyll a in the

antenna complex, and finally funneled to the Chlorophyll a in the reaction center to initiate the

electron transport chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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